Cas no 1179929-01-1 (2-5-amino-3-(cyclopentylmethyl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(cyclopentylmethyl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 1179929-01-1
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6489602
• PubChem ID: 60758619
• Update Time: 2025-05-30

2-5-amino-3-(cyclopentylmethyl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-amino-3-(cyclopentylmethyl)-1H-pyrazol-1-ylethan-1-ol
• EN300-1148897
• 2-[5-amino-3-(cyclopentylmethyl)-1H-pyrazol-1-yl]ethan-1-ol
• 1179929-01-1

• Inchi： 1S/C11H19N3O/c12-11-8-10(13-14(11)5-6-15)7-9-3-1-2-4-9/h8-9,15H,1-7,12H2
• InChI Key： JPESEFQYQPCFOY-UHFFFAOYSA-N
• SMILES： OCCN1C(=CC(CC2CCCC2)=N1)N

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-5-amino-3-(cyclopentylmethyl)-1H-pyrazol-1-ylethan-1-ol

Introduction to CAS No. 1179929-01-1: 2-(5-Amino-3-(Cyclopentylmethyl)-1H-Pyrazol-1-YL)Ethan-1-Ol

The compound CAS No. 1179929-01-1, also known as 2-(5-Amino-3-(Cyclopentylmethyl)-1H-Pyrazol-1-YL)Ethan-1-Ol, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an amino group and a cyclopentylmethyl group, along with an ethanol moiety. The combination of these functional groups makes it a versatile compound with diverse applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and material synthesis due to their unique electronic properties and structural flexibility. The presence of the cyclopentylmethyl group adds rigidity to the molecule, enhancing its stability and reactivity in certain chemical environments. This makes CAS No. 1179929-01-1 a promising candidate for use in catalysis, sensor technology, and organic electronics.

One of the most intriguing aspects of this compound is its ability to participate in various types of hydrogen bonding due to the presence of the ethanol moiety and the amino group. This property has been exploited in recent research to design self-healing materials and stimuli-responsive polymers. The molecule's ability to form strong hydrogen bonds also makes it a valuable component in green chemistry applications, such as solvent-free reactions and sustainable polymer synthesis.

The synthesis of CAS No. 1179929-01-1 involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and selectivity, making this compound more accessible for large-scale production. The use of environmentally friendly catalysts has further enhanced the sustainability of this synthesis pathway.

Another area where CAS No. 1179929-01-1 has shown potential is in the field of optoelectronics. The pyrazole ring structure is known for its excellent light-absorbing properties, which can be tuned by modifying substituents on the ring. Recent studies have demonstrated that incorporating this compound into organic light-emitting diodes (OLEDs) can significantly improve their efficiency and stability, paving the way for its use in next-generation display technologies.

In addition to its electronic properties, CAS No. 1179929-01-1 has also been explored for its biological activity. Preliminary assays have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential application in pharmaceuticals and nutraceuticals. Further research is currently underway to investigate its efficacy against specific diseases and its safety profile for human use.

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